Cas no 896291-55-7 (3-(3-methanesulfonylbenzamido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(3-methanesulfonylbenzamido)-1-benzofuran-2-carboxamide
• CAS No: 896291-55-7
• MF: C₁₇H₁₄N₂O₅S
• MW: 358.368463039398
• CID: 6490502
• Update Time: 2025-07-17

3-(3-methanesulfonylbenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-methanesulfonylbenzamido)-1-benzofuran-2-carboxamide
• 3-[(3-methylsulfonylbenzoyl)amino]-1-benzofuran-2-carboxamide

• Inchi： 1S/C17H14N2O5S/c1-25(22,23)11-6-4-5-10(9-11)17(21)19-14-12-7-2-3-8-13(12)24-15(14)16(18)20/h2-9H,1H3,(H2,18,20)(H,19,21)
• InChI Key： GYENCAFYAKZERD-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC(S(C)(=O)=O)=C2)=C1C(N)=O

Additional information on 3-(3-methanesulfonylbenzamido)-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-(3-Methanesulfonylbenzamido)-1-benzofuran-2-carboxamide (CAS No. 896291-55-7)

3-(3-Methanesulfonylbenzamido)-1-benzofuran-2-carboxamide (CAS No. 896291-55-7) is a synthetic organic compound with a unique molecular structure that combines a benzofuran core with a methanesulfonylbenzamido substituent. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both benzofuran and carboxamide moieties makes it a promising candidate for modulating biological targets, particularly in the context of enzyme inhibition and receptor binding.

The compound's CAS No. 896291-55-7 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature. Its IUPAC name, 3-(3-methanesulfonylbenzamido)-1-benzofuran-2-carboxamide, reflects its complex structure, which includes a methanesulfonyl group attached to a benzamido linker. This structural feature is often explored in medicinal chemistry for its potential to enhance solubility and bioavailability, two key factors in drug design.

In recent years, the demand for benzofuran derivatives has surged, driven by their versatility in targeting diseases such as inflammation, cancer, and neurological disorders. Researchers are particularly interested in how 3-(3-methanesulfonylbenzamido)-1-benzofuran-2-carboxamide interacts with cellular pathways, including those involving kinase inhibition and protein-protein interactions. These mechanisms are hot topics in AI-driven drug discovery, where computational models predict compound efficacy before lab validation.

From a synthetic chemistry perspective, the compound's carboxamide group offers opportunities for further derivatization, enabling the creation of analogs with tailored properties. This flexibility aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized for specific therapeutic applications. The methanesulfonyl moiety, meanwhile, is often associated with improved metabolic stability, a desirable trait in lead compound optimization.

Environmental and safety considerations are also paramount when working with 3-(3-methanesulfonylbenzamido)-1-benzofuran-2-carboxamide. While it is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. The compound's stability under various conditions (e.g., pH, temperature) is frequently studied to determine its suitability for long-term storage and formulation.

In the context of search engine trends, queries related to "benzofuran carboxamide uses" and "methanesulfonylbenzamido derivatives" have seen a steady increase, reflecting the scientific community's interest in this chemical space. Additionally, questions like "how to synthesize 3-(3-methanesulfonylbenzamido)-1-benzofuran-2-carboxamide" or "biological activity of CAS 896291-55-7" highlight the need for detailed technical resources. This compound's potential role in precision medicine and targeted therapy further amplifies its relevance in contemporary research.

To summarize, 3-(3-methanesulfonylbenzamido)-1-benzofuran-2-carboxamide (CAS No. 896291-55-7) represents a compelling case study in modern drug development. Its structural complexity, combined with its applicability in high-throughput screening and computational chemistry, positions it as a valuable tool for advancing therapeutic innovation. As research continues, this compound may unlock new avenues for treating complex diseases, reinforcing its importance in the pharmaceutical landscape.